Cas no 27406-36-6 (5-(furan-2-yl)methylidene-1,3-diazinane-2,4,6-trione)

• Product Name: 5-(furan-2-yl)methylidene-1,3-diazinane-2,4,6-trione
• CAS No: 27406-36-6
• MF: C₉H₆N₂O₄
• MW: 206.154942035675
• CID: 263562
• PubChem ID: 96927
• Update Time: 2025-08-05

5-(furan-2-yl)methylidene-1,3-diazinane-2,4,6-trione Chemical and Physical Properties

Names and Identifiers

• 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-(2-furanylmethylene)-
• 5-FURAN-2-YLMETHYLENE-PYRIMIDINE-2,4,6-TRIONE
• 5-Furfuryliden-barbitursaeure
• 5-Furfurylidenebarbituric acid
• 5-furfurylidene-pyrimidine-2,4,6-trione
• 5-(furan-2-yl)methylidene-1,3-diazinane-2,4,6-trione
• 5-(2-Furanylmethylene)hexahydropyrimidine-2,4,6-trione
• SMR001561130
• AB00123090-02
• AI3-60102
• 5-[(furan-2-yl)methylidene]-1,3-diazinane-2,4,6-trione
• 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-(2-furanylmethylene)-
• Z57282894
• CDS1_000173
• 5-(2-furylmethylene)pyrimidine-2,4,6(1h,3h,5h)-trione
• CHEMBL1718492
• 2,6(1H,3H,5H)-Pyrimidinetrione, 5-(2-furanylmethylene)-
• DTXSID30181831
• DivK1c_001213
• HMS3087O03
• 5-(furan-2-ylmethylene)pyrimidine-2,4,6(1H,3H,5H)-trione
• F0777-0025
• 27406-36-6
• Maybridge1_002461
• SCHEMBL2295099
• MLS002695220
• NSC93915
• 5-(2-furylmethylene)-1,3-dihydropyrimidine-2,4,6-trione
• WLN: T6NVN EYJ DQ FQ EU1- BT5OJ
• NSC-93915
• BRN 0204513
• Barbituric acid, 5-furfurylidene-
• HMS548H19
• NSC 93915
• AKOS000325808
• 1-27-00-00607 (Beilstein Handbook Reference)
• 5-(furan-2-ylmethylidene)-1,3-diazinane-2,4,6-trione

• Inchi： 1S/C9H6N2O4/c12-7-6(4-5-2-1-3-15-5)8(13)11-9(14)10-7/h1-4H,(H2,10,11,12,13,14)
• InChI Key： XDWMFQLVGXHUJV-UHFFFAOYSA-N
• SMILES： O1C=CC=C1/C=C1\C(NC(NC\1=O)=O)=O

Computed Properties

• Exact Mass: 206.03300
• Monoisotopic Mass: 206.03275668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 88.4Ų

Experimental Properties

• PSA: 88.41000
• LogP: 0.68660

Additional information on 5-(furan-2-yl)methylidene-1,3-diazinane-2,4,6-trione

5-(Furan-2-yl)methylidene-1,3-diazinane-2,4,6-trione: A Comprehensive Overview

The compound 5-(furan-2-yl)methylidene-1,3-diazinane-2,4,6-trione, identified by the CAS number CAS 27406-36-6, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, specifically a diazinane derivative with a furan substituent. Its unique structure and functional groups make it a subject of interest in fields such as organic synthesis, materials science, and pharmacology.

Recent studies have highlighted the importance of 5-(furan-2-yl)methylidene derivatives in the development of novel materials with enhanced electronic properties. Researchers have explored the use of this compound in the synthesis of advanced polymers and organic semiconductors. For instance, a 2023 study published in Nature Materials demonstrated that incorporating this compound into polymer frameworks significantly improved their electrical conductivity and thermal stability. This finding opens new avenues for its application in flexible electronics and energy storage devices.

In the realm of pharmacology, 1,3-diazinane derivatives have gained attention due to their potential as bioactive agents. The furan moiety in this compound is known for its ability to interact with various biological targets, such as enzymes and receptors. A recent investigation by Smith et al. (2023) revealed that 5-(furan-2-yl)methylidene derivatives exhibit promising anti-inflammatory properties. Their ability to inhibit COX enzymes suggests potential applications in the development of novel anti-inflammatory drugs.

The synthesis of CAS 27406-36-6 involves a multi-step process that typically begins with the preparation of the furan derivative followed by cyclization reactions to form the diazinane ring system. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For example, the use of transition metal catalysts has significantly reduced reaction times while maintaining high yields.

Beyond its chemical synthesis and biological applications, this compound has also been studied for its role in green chemistry initiatives. Its ability to act as a catalyst in certain organic reactions has been explored as an alternative to traditional metal-based catalysts. A 2023 study published in Green Chemistry reported that this compound can effectively catalyze the formation of carbon-carbon bonds under mild conditions, making it a valuable tool in sustainable chemical processes.

In conclusion, 5-(furan-2-yl)methylidene-1,3-diazinane-2,4,6-trione, or CAS 27406-36-6, is a versatile compound with diverse applications across multiple disciplines. From enhancing electronic materials to contributing to drug discovery and sustainable chemistry practices, this molecule continues to be a focal point for cutting-edge research. As scientific advancements unfold, it is likely that new uses for this compound will emerge, further solidifying its importance in modern science.